4-Methylumbelliferyl alpha-D-galacturonic acid

Specification

• CAS No.: 67968-37-0
• Molecular Formula: C16H16O9
• Molecular Weight: 352.295
• IUPAC Name: (2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(4-methyl-2-oxochromen-7-yl)oxyoxane-2-carboxylic acid
• Standard InChI: InChI=1S/C16H16O9/c1-6-4-10(17)24-9-5-7(2-3-8(6)9)23-16-13(20)11(18)12(19)14(25-16)15(21)22/h2-5,11-14,16,18-20H,1H3,(H,21,22)/t11-,12+,13+,14-,16-/m0/s1
• Standard InChI Key: ARQXEQLMMNGFDU-ADVQIIOHSA-N
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O

Introduction

4-Methylumbelliferyl alpha-D-galacturonic acid is a chemical compound with the CAS number 67968-37-0. It is a derivative of galacturonic acid, which is a component of pectin found in plant cell walls. The compound is synthesized by attaching a 4-methylumbelliferyl group to the alpha-D-galacturonic acid moiety. This modification makes it useful in biochemical assays due to its fluorescent properties.

Synthesis and Applications

The synthesis of 4-Methylumbelliferyl alpha-D-galacturonic acid typically involves the reaction of alpha-D-galacturonic acid with 4-methylumbelliferone in the presence of a suitable catalyst or coupling agent. This compound is used as a biochemical probe due to its fluorescent properties, which can be utilized in assays to detect enzymatic activities, particularly those involving the breakdown of galacturonic acid derivatives.

Availability and Suppliers

4-Methylumbelliferyl alpha-D-galacturonic acid is available from several chemical suppliers, including Santa Cruz Biotechnology and Pharmaffiliates. These suppliers offer the compound for research purposes, often in the context of proteomics and biochemical assays.